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Compound of Interest

Compound Name: Nickel formate

Cat. No.: B3367021 Get Quote

An in-depth exploration of the solubility and reactivity of nickel formate in organic solvents,

addressing the critical needs of researchers in catalysis, materials science, and chemical

synthesis.

Executive Summary
Nickel formate, a key precursor for the synthesis of nickel-based catalysts and nanomaterials,

presents a significant challenge to researchers due to its general insolubility in organic

solvents. This technical guide addresses this challenge by providing a comprehensive overview

of the available data on the solubility and behavior of nickel formate in various organic media.

While quantitative solubility data is largely absent from the scientific literature, this document

consolidates qualitative observations and detailed experimental protocols from materials

synthesis to offer practical guidance for its use in non-aqueous systems. This guide is intended

for researchers, scientists, and professionals in drug development and materials science who

require a deeper understanding of handling this versatile yet challenging compound.

Solubility of Nickel Formate: An Overview
Nickel formate, typically encountered as the dihydrate (Ni(HCOO)₂·2H₂O), is a green

crystalline solid.[1] While it exhibits moderate solubility in water, its solubility in organic solvents

is extremely limited.[1][2] Most chemical literature and databases categorize nickel formate as

"insoluble" in common organic solvents such as alcohols.[1]
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Our comprehensive literature review confirms the conspicuous absence of quantitative

solubility data (e.g., g/100 mL) for nickel formate in a broad range of organic solvents.

However, its widespread use as a precursor in the synthesis of nickel nanoparticles and other

advanced materials indicates that it can be effectively utilized in suspension or slurry in various

organic media, particularly at elevated temperatures and in the presence of coordinating

agents.

Data Presentation: Qualitative Solubility and Behavior in
Organic Solvents
The following table summarizes the observed behavior of nickel formate in various organic

solvents as inferred from experimental procedures in the literature.
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Organic Solvent
Qualitative
Solubility/Behavior

Application Context

Alcohols (e.g., Ethanol,

Methanol)
Insoluble

Generally not used as a

solvent for nickel formate.

Benzyl Alcohol
Insoluble; used as a

suspension

High-boiling solvent for the

thermal decomposition of

nickel formate to produce

nickel nanoparticles.[3]

Oleylamine Insoluble; reactive dispersant

Acts as a solvent, reducing

agent, and capping agent in

the synthesis of nickel

nanoparticles.

Ethylene Glycol Insoluble; used in suspensions

Can be used as a high-boiling

solvent for polyol synthesis of

metal nanoparticles.

Dimethylformamide (DMF) Sparingly soluble to insoluble

Used in the solvothermal

synthesis of some metal-

organic frameworks (MOFs).[4]

Dimethyl Sulfoxide (DMSO) Sparingly soluble to insoluble

General polar aprotic solvent

with limited data for nickel

formate.

Experimental Protocols for Utilization in Organic
Media
The primary application of nickel formate in organic solvents is as a precursor for the

synthesis of nickel nanoparticles through thermal decomposition. Below are detailed

methodologies adapted from the scientific literature that illustrate how to effectively work with

nickel formate in organic media despite its low solubility.

Protocol 1: Synthesis of Nickel Nanoparticles in Benzyl
Alcohol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://www.primaryinfo.com/scope/nickel-formate.htm
https://www.researchgate.net/publication/287389177_High_yield_synthesis_of_Ni-BTC_metal-organic_framework_with_ultrasonic_irradiation_Role_of_polar_aprotic_DMF_solvent
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the thermal decomposition of nickel formate in a high-boiling alcohol

to produce metallic nickel powder.[3]

Materials:

Nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O)

Benzyl alcohol

Procedure:

A suspension of nickel formate in benzyl alcohol is prepared in a reaction vessel equipped

with a reflux condenser and a magnetic stirrer.

The mixture is heated to a specific temperature (e.g., 350°C) under an inert atmosphere

(e.g., nitrogen or argon) with continuous stirring.

The nickel formate decomposes at this temperature to form finely divided nickel metal

powder. The gaseous byproducts (CO₂, H₂, H₂O) are vented through the condenser.

After the reaction is complete (indicated by the cessation of gas evolution and a color

change of the solid from green to black), the mixture is cooled to room temperature.

The nickel nanoparticles are then isolated by centrifugation or filtration, washed several

times with a solvent like ethanol to remove residual benzyl alcohol and byproducts, and dried

under vacuum.

Protocol 2: Synthesis of Nickel Nanoparticles using
Oleylamine
This protocol details the use of oleylamine as a solvent, reducing agent, and capping agent for

the synthesis of size-controlled nickel nanoparticles.

Materials:

Nickel(II) formate dihydrate

Oleylamine
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1-Octadecene (as a non-coordinating solvent, optional)

Procedure:

Nickel formate is mixed with oleylamine (and 1-octadecene, if used) in a three-neck flask

equipped with a condenser, thermocouple, and magnetic stirrer.

The mixture is heated to a low temperature (e.g., 120°C) under vacuum for a period (e.g., 1

hour) to remove water and other low-boiling impurities.

The atmosphere is then switched to an inert gas (e.g., argon).

The temperature is raised to the desired reaction temperature (e.g., 220-280°C) and

maintained for a specific duration (e.g., 1-2 hours) to allow for the decomposition of the

nickel formate and the nucleation and growth of nickel nanoparticles.

After the reaction, the solution is cooled to room temperature.

The nickel nanoparticles are precipitated by adding a non-solvent (e.g., ethanol) and

collected by centrifugation.

The nanoparticles are washed multiple times with a mixture of a non-solvent and a

dispersing solvent (e.g., ethanol and hexane) to remove excess oleylamine and byproducts.

The final product is dried under vacuum.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis of nickel nanoparticles

from nickel formate in an organic medium.
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Caption: Experimental workflow for the synthesis of nickel nanoparticles.
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Conclusion
While nickel formate is generally considered insoluble in organic solvents, it serves as a

valuable and widely used precursor for the synthesis of nickel-based materials in various

organic media. The key to its successful application lies in understanding its behavior as a

suspended solid that undergoes thermal decomposition at elevated temperatures. The

experimental protocols provided in this guide offer a practical starting point for researchers

aiming to leverage the properties of nickel formate in non-aqueous systems. Future research

into the specific interactions between nickel formate and coordinating solvents at the

molecular level could further enhance its utility and open new avenues for the controlled

synthesis of advanced nickel-containing materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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